
is 5,7-Dihydroxy-4-methylcoumarin a phenol or
lactone

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 5,7-Dihydroxy-4-methylcoumarin

CAS No.: 2107-76-8

Cat. No.: S621822

Get Quote

Chemical Structure and Classification

The dual nature of 5,7-Dihydroxy-4-methylcoumarin is fundamental to its reactivity and hazards. The

following diagram illustrates its core structure and the experimental context in which it is often used:
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Diagram illustrating the core structure of 5,7-Dihydroxy-4-methylcoumarin and its experimental context.
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Lactone Group: The core structure is a coumarin, which is a lactone—a cyclic ester—formed from

o-hydroxycinnamic acid [1]. This lactone ring is characteristic of all coumarin compounds.
Phenol Groups: The molecule has two hydroxyl groups (-OH) attached directly to an aromatic

benzene ring at the 5 and 7 positions, which classifies it as a phenol [1] [2].

Key Characteristics and Quantitative Data

The table below summarizes the fundamental physicochemical properties of 5,7-Dihydroxy-4-

methylcoumarin:

Property Value / Description Reference

CAS Number 2107-76-8 [1] [2] [3]

Molecular Formula C₁₀H₈O₄ [1] [2] [4]

Molecular Weight 192.17-192.18 g/mol [1] [2] [4]

Melting Point 280 - 299 °C (literature range) [2] [3] [4]

Appearance Yellow to white powder, fluoresces blue [1] [2] [4]

UV Absorption (λmax) 322 nm (in Methanol) [2] [4]

Water Solubility Slightly soluble [1] [4]

Chemical Reactivity and Hazard Profile

The combination of functional groups leads to a specific reactivity and hazard profile important for safe

handling.

Reactivity as a Phenol: Phenols behave as weak organic acids [1] [2].
Incompatible with strong reducing agents like hydrides, nitrides, alkali metals, and sulfides.

These reactions can generate flammable hydrogen gas (H₂) and enough heat to cause
ignition [1] [2].
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Vigorous reactions can occur with strong oxidizing acids, potentially igniting the reaction

products [1] [2].
Reactivity as a Lactone: As a lactone, it reacts similarly to esters [1] [2].

Heat is generated when mixed with caustic solutions or acids [1] [2].
Flammable hydrogen gas is also generated when mixed with alkali metals and hydrides [1] [2].

Safety and Handling Recommendations

For researchers working with this compound, the following safety information is crucial:

Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319) [4].
Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and a dust mask
(N95 type recommended) [3].
Spill Response: Dampen spills with ethanol, transfer to a container, and clean surfaces with ethanol

followed by soap and water [1]. Do not use water to clean up the dry powder, as it is only slightly
soluble and may not be effective [1].

Storage: It is recommended to store in a refrigerator or in a "cool and dark place" at room
temperature [1] [4].

Experimental Protocol

[3] notes that 5,7-Dihydroxy-4-methylcoumarin can be synthesized via the Pechmann Condensation, a

classic method for coumarin formation. The general workflow for this reaction is as follows:

Reactants:
Phloroglucinol & Ethylacetoacetate

Reaction Condition:
Pechmann Condensation

Catalyst:
Concentrated Sulfuric Acid

Product Formation:
5,7-Dihydroxy-4-methylcoumarin
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Workflow for the synthesis of 5,7-Dihydroxy-4-methylcoumarin via Pechmann Condensation.

Reaction Setup: The starting materials, phloroglucinol (a trihydroxybenzene) and
ethylacetoacetate, are combined in the presence of concentrated sulfuric acid as a catalyst and

reaction medium [3].
Mechanism: The strong acid protonates the carbonyl oxygen of ethylacetoacetate, making it more

electrophilic. This facilitates electrophilic substitution on the highly activated aromatic ring of
phloroglucinol, followed by cyclization and dehydration to form the coumarin lactone ring.

Application in Synthesis: The product serves as a key intermediate for further chemical
transformations, such as synthesizing pyrano[2,3-h]coumarin derivatives and 5,7-dihydroxy-8-
formyl-4-methylcoumarin [3]. The phenolic -OH groups are particularly useful sites for further
chemical modification.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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